1,3-Distearyl-2-octanoylglycerol
1,3-Distearyl-2-octanoylglycerol
Brand Name:
Vulcanchem
CAS No.:
121043-30-9
VCID:
VC20831489
InChI:
InChI=1S/C47H90O6/c1-4-7-10-13-15-17-19-21-23-25-27-29-31-34-36-39-45(48)51-42-44(53-47(50)41-38-33-12-9-6-3)43-52-46(49)40-37-35-32-30-28-26-24-22-20-18-16-14-11-8-5-2/h44H,4-43H2,1-3H3/i47+1
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCC
Molecular Formula:
C47H90O6
Molecular Weight:
752.2 g/mol
1,3-Distearyl-2-octanoylglycerol
CAS No.: 121043-30-9
Cat. No.: VC20831489
Molecular Formula: C47H90O6
Molecular Weight: 752.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 121043-30-9 |
|---|---|
| Molecular Formula | C47H90O6 |
| Molecular Weight | 752.2 g/mol |
| IUPAC Name | (3-octadecanoyloxy-2-(113C)octanoyloxypropyl) octadecanoate |
| Standard InChI | InChI=1S/C47H90O6/c1-4-7-10-13-15-17-19-21-23-25-27-29-31-34-36-39-45(48)51-42-44(53-47(50)41-38-33-12-9-6-3)43-52-46(49)40-37-35-32-30-28-26-24-22-20-18-16-14-11-8-5-2/h44H,4-43H2,1-3H3/i47+1 |
| Standard InChI Key | ROSIALNPQYBSCH-RBMVYKJLSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCC)O[13C](=O)CCCCCCC |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCC)OC(=O)CCCCCCC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator